Cas no 157878-18-7 (2-Oxiraneacetic acid, a-[2-[(1R,2R,4aR,6S,8aS)-octahydro-6-hydroxy-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]ethylidene]-,methyl ester, (aE)-)

• Product Name: 2-Oxiraneacetic acid, a-[2-[(1R,2R,4aR,6S,8aS)-octahydro-6-hydroxy-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]ethylidene]-,methyl ester, (aE)-
• CAS No: 157878-18-7
• MF: C₂₁H₃₂O₅
• MW: 364.475787162781
• CID: 173422
• Update Time: 2024-03-01

2-Oxiraneacetic acid, a-[2-[(1R,2R,4aR,6S,8aS)-octahydro-6-hydroxy-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]ethylidene]-,methyl ester, (aE)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxiraneacetic acid, a-[2-[(1R,2R,4aR,6S,8aS)-octahydro-6-hydroxy-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]ethylidene]-,methyl ester, (aE)-
• 2-Oxiraneacetic acid, a-[2-[(1R,2R,4aR,6S,8aS)-octahydro-6-hydroxy-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl]et
• (+)-Aulacocarpin A
• Aulacocarpin A
• Oxiraneaceticacid, a-[2-(octahydro-6-hydroxy-5,5,8a-trimethylspiro[naphthalene-2(1H),2'-oxiran]-1-yl)ethylidene]-,methyl ester (9CI)
• Spiro[naphthalene-2(1H),2'-oxirane], oxiraneacetic acidderiv.
• ConMedNP.1395

• Inchi： 1S/C21H32O5/c1-19(2)15-7-10-21(12-26-21)16(20(15,3)9-8-17(19)22)6-5-13(14-11-25-14)18(23)24-4/h5,14-17,22H,6-12H2,1-4H3
• InChI Key： DQKIVJKTAXWJRV-UHFFFAOYSA-N
• SMILES： C(C1C2(CCC(O)C(C)(C)C2CCC21OC2)C)C=C(C1OC1)C(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• XLogP3: 2.555

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids
• Diterpenoids